Cas no 1804217-13-7 (3-Hydrazinyl-5-nitromandelic acid)

• Product Name: 3-Hydrazinyl-5-nitromandelic acid
• CAS No: 1804217-13-7
• MF: C₈H₉N₃O₅
• MW: 227.174161672592
• CID: 4939967
• Update Time: 2025-10-30

3-Hydrazinyl-5-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinyl-5-nitromandelic acid

• Inchi： 1S/C8H9N3O5/c9-10-5-1-4(7(12)8(13)14)2-6(3-5)11(15)16/h1-3,7,10,12H,9H2,(H,13,14)
• InChI Key： JUELBGKDAICBKF-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(C=C(C=1)NN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.05422040 g/mol
• Monoisotopic Mass: 227.05422040 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 227.17
• XLogP3: -2.4
• Topological Polar Surface Area: 141

Additional information on 3-Hydrazinyl-5-nitromandelic acid

3-Hydrazinyl-5-nitromandelic Acid (CAS No. 1804217-13-7): A Comprehensive Overview

3-Hydrazinyl-5-nitromandelic acid, identified by its CAS number 1804217-13-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, exhibits potential applications in various biochemical pathways and therapeutic interventions. The integration of hydrazine and nitro functional groups within its molecular framework imparts distinct reactivity, making it a valuable candidate for further exploration in medicinal chemistry.

The structural composition of 3-hydrazinyl-5-nitromandelic acid consists of a mandelic acid core modified with both hydrazine and nitro substituents. This arrangement not only enhances its solubility in polar solvents but also facilitates its interaction with biological targets. The nitro group, in particular, is known for its ability to participate in redox reactions, which can be leveraged to develop compounds with antioxidant or pro-oxidant properties depending on the biological context.

In recent years, the pharmaceutical industry has witnessed a surge in the investigation of hydrazine derivatives due to their versatile pharmacological profiles. Studies have indicated that compounds containing hydrazine moieties can exhibit antimicrobial, anti-inflammatory, and even anticancer effects. The presence of the nitro group further amplifies these properties by introducing additional reactive sites that can engage with biological systems. This dual functionality makes 3-hydrazinyl-5-nitromandelic acid a promising candidate for drug discovery initiatives targeting multifaceted diseases.

One of the most compelling aspects of 3-hydrazinyl-5-nitromandelic acid is its potential role in modulating enzymatic activity. Research has shown that hydrazine derivatives can act as inhibitors or activators of various enzymes, depending on their structural modifications. The nitro group's ability to undergo reduction to an amine can also influence enzyme kinetics, providing a dynamic range of therapeutic possibilities. For instance, studies on related compounds have demonstrated their efficacy in inhibiting enzymes involved in pain signaling pathways, suggesting that 3-hydrazinyl-5-nitromandelic acid could have analgesic properties.

The synthesis of 3-hydrazinyl-5-nitromandelic acid involves a series of well-established organic reactions, including nitration and hydrazination processes. These synthetic routes are optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced techniques such as catalytic hydrogenation and protecting group strategies are employed to minimize side reactions and enhance the overall efficiency of the synthesis. The robustness of these synthetic methodologies underscores the feasibility of large-scale production for research and commercial purposes.

Evaluation of the pharmacokinetic properties of 3-hydrazinyl-5-nitromandelic acid is essential for determining its suitability as a drug candidate. Preliminary studies have indicated that this compound exhibits moderate solubility in water and organic solvents, suggesting potential for oral or parenteral administration. Additionally, its metabolic stability appears to be favorable, with preliminary data showing minimal degradation under physiological conditions. These characteristics are favorable for drug development, as they align with ideal pharmacokinetic profiles.

The toxicological profile of 3-hydrazinyl-5-nitromandelic acid is another critical aspect that requires thorough investigation. While early toxicology studies suggest low acute toxicity at moderate doses, further research is needed to assess long-term effects and potential side reactions. Comprehensive toxicological assessments will provide insights into safe dosage ranges and potential risks associated with prolonged exposure. These studies are essential for ensuring the safety and efficacy of any future therapeutic applications.

In conclusion, 3-hydrazinyl-5-nitromandelic acid (CAS No. 1804217-13-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and dual functionality make it a versatile tool for drug discovery initiatives targeting various diseases. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in the development of innovative therapeutic agents.